Cas no 2228577-26-0 (3-(2-bromopropyl)phenol)

• Product Name: 3-(2-bromopropyl)phenol
• CAS No: 2228577-26-0
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5937565
• PubChem ID: 165645455
• Update Time: 2025-06-13

3-(2-bromopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)phenol
• EN300-1908339
• 2228577-26-0

• Inchi： 1S/C9H11BrO/c1-7(10)5-8-3-2-4-9(11)6-8/h2-4,6-7,11H,5H2,1H3
• InChI Key： IHNKOAYGOMNQOM-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromopropyl)phenol

Comprehensive Analysis of 3-(2-bromopropyl)phenol (CAS No. 2228577-26-0): Properties, Applications, and Industry Trends

3-(2-bromopropyl)phenol (CAS No. 2228577-26-0) is a brominated aromatic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This specialty chemical features a phenol group substituted with a 2-bromopropyl chain, making it a versatile intermediate for constructing complex molecular architectures. Its unique structural properties enable diverse applications, particularly in drug discovery and material science.

The growing demand for high-purity intermediates like 3-(2-bromopropyl)phenol reflects broader industry trends toward precision synthesis. Researchers frequently search for "brominated phenol derivatives" and "CAS 2228577-26-0 applications," highlighting its relevance in developing targeted therapeutics and functional materials. The compound's reactivity profile allows selective modifications, addressing key challenges in catalytic processes and green chemistry initiatives.

Recent studies emphasize the role of 3-(2-bromopropyl)phenol in cross-coupling reactions, a hot topic in synthetic chemistry. Its bromoalkyl moiety participates efficiently in Suzuki-Miyaura and Buchwald-Hartwig reactions, answering frequent queries about "palladium-catalyzed transformations." This aligns with the pharmaceutical industry's push for atom-efficient methodologies to reduce waste generation.

From a physicochemical perspective, CAS 2228577-26-0 demonstrates optimal stability for storage and handling, with researchers often investigating its "solubility parameters" and "thermal behavior." These characteristics make it suitable for high-throughput screening platforms, particularly in developing bioactive scaffolds for neurological and metabolic disorders—areas receiving substantial R&D investment globally.

The compound's structure-activity relationships have become a focal point in medicinal chemistry circles. Computational modeling studies utilizing 3-(2-bromopropyl)phenol derivatives contribute to discussions about "molecular docking" and "ADMET prediction," addressing the industry's need for predictive drug design tools. This positions the compound as valuable for fragment-based drug discovery approaches.

Emerging applications in advanced material science further expand the utility of 3-(2-bromopropyl)phenol. Its incorporation into polymeric matrices and nanocomposites responds to search trends around "flame-retardant additives" and "smart materials." The bromine atom's presence enables halogen bonding interactions, a property increasingly exploited in supramolecular engineering.

Quality control protocols for CAS 2228577-26-0 frequently appear in analytical chemistry discussions, particularly regarding "HPLC purification" and "spectroscopic characterization." The compound's distinct chromatographic behavior and NMR fingerprint facilitate reliable identification—critical for compliance with stringent pharmaceutical standards and regulatory requirements.

Environmental considerations surrounding brominated compounds have led to innovations in sustainable synthesis of 3-(2-bromopropyl)phenol. Recent patents disclose catalytic bromination methods that minimize byproduct formation, aligning with searches for "green bromination techniques." This evolution addresses the chemical industry's circular economy objectives while maintaining synthetic efficiency.

In conclusion, 3-(2-bromopropyl)phenol (CAS No. 2228577-26-0) represents a multifunctional building block at the intersection of multiple scientific disciplines. Its expanding applications across drug development, material innovation, and catalytic systems ensure continued relevance in both academic and industrial settings, making it a compound of enduring interest in modern chemical research.